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Compound of Interest

Compound Name: 2,4-Dimethylbenzohydrazide
CAS No.: 85304-03-6
Cat. No.: B1275998

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethylbenzohydrazide is a versatile organic compound that serves as a crucial building
block in the synthesis of a wide array of biologically active molecules. Its chemical structure,
characterized by a dimethyl-substituted benzene ring linked to a hydrazide functional group,
provides a unique scaffold for the development of novel compounds with diverse
pharmacological properties. This technical guide offers a comprehensive overview of 2,4-
Dimethylbenzohydrazide, encompassing its synthesis, physicochemical properties, and key
applications, with a particular focus on its role in medicinal chemistry and drug discovery.

Molecular Structure and ldentification
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Property Value

IUPAC Name 2,4-dimethylbenzohydrazide

Molecular Formula CoH12N20

Molecular Weight 164.20 g/mol [1]

CAS Number 85304-03-6[1]

Canonical SMILES CC1=CC(=C(C=C1)C(=O)NN)CJ1]

InChl Key NGKSZOHPTXLODW-UHFFFAOYSA-N[1]

Synthesis of 2,4-Dimethylbenzohydrazide

The primary synthetic route to 2,4-Dimethylbenzohydrazide involves the hydrazinolysis of a
corresponding ester, typically methyl 2,4-dimethylbenzoate. This nucleophilic acyl substitution
reaction is a well-established and efficient method for the preparation of hydrazides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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Contact our Ph.D. Support Team for a compatibility check
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